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Gelsemicine Gelsemicine Gelsemicine is an indole alkaloid.
Brand Name: Vulcanchem
CAS No.: 6887-28-1
VCID: VC0150162
InChI: InChI=1S/C20H26N2O4/c1-4-15-12-8-18-20(9-16(21-15)13(12)10-26-18)14-6-5-11(24-2)7-17(14)22(25-3)19(20)23/h5-7,12-13,15-16,18,21H,4,8-10H2,1-3H3/t12-,13+,15-,16+,18-,20+/m1/s1
SMILES: CCC1C2CC3C4(CC(C2CO3)N1)C5=C(C=C(C=C5)OC)N(C4=O)OC
Molecular Formula: C20H26N2O4
Molecular Weight: 358.4 g/mol

Gelsemicine

CAS No.: 6887-28-1

Reference Standards

VCID: VC0150162

Molecular Formula: C20H26N2O4

Molecular Weight: 358.4 g/mol

Gelsemicine - 6887-28-1

CAS No. 6887-28-1
Product Name Gelsemicine
Molecular Formula C20H26N2O4
Molecular Weight 358.4 g/mol
IUPAC Name (1R,2S,4S,6R,7R,8S)-6-ethyl-1',6'-dimethoxyspiro[10-oxa-5-azatricyclo[5.3.1.04,8]undecane-2,3'-indole]-2'-one
Standard InChI InChI=1S/C20H26N2O4/c1-4-15-12-8-18-20(9-16(21-15)13(12)10-26-18)14-6-5-11(24-2)7-17(14)22(25-3)19(20)23/h5-7,12-13,15-16,18,21H,4,8-10H2,1-3H3/t12-,13+,15-,16+,18-,20+/m1/s1
Standard InChIKey RIHQHYIWKHVLRH-XKTBTPLDSA-N
Isomeric SMILES CC[C@@H]1[C@@H]2C[C@@H]3[C@]4(C[C@@H]([C@H]2CO3)N1)C5=C(C=C(C=C5)OC)N(C4=O)OC
SMILES CCC1C2CC3C4(CC(C2CO3)N1)C5=C(C=C(C=C5)OC)N(C4=O)OC
Canonical SMILES CCC1C2CC3C4(CC(C2CO3)N1)C5=C(C=C(C=C5)OC)N(C4=O)OC
Description Gelsemicine is an indole alkaloid.
PubChem Compound 5462428
Last Modified Dec 23 2021
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